Cas no 1179359-70-6 (8-Fluoroquinoline-2-carboximidamide hydrochloride)

• Product Name: 8-Fluoroquinoline-2-carboximidamide hydrochloride
• CAS No: 1179359-70-6
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 1030832
• PubChem ID: 46839674
• Update Time: 2025-06-08

8-Fluoroquinoline-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Fluoroquinoline-2-carboximidamide hydrochloride
• 8-Fluoroquinoline-2-carboximidamide--hydrogen chloride (1/1)
• DB-360027
• 1179359-70-6
• DTXSID00676628
• AKOS015847576
• 8-Fluoroquinoline-2-carboximidamidehydrochloride

• Inchi： 1S/C10H8FN3.ClH/c11-7-3-1-2-6-4-5-8(10(12)13)14-9(6)7;/h1-5H,(H3,12,13);1H
• InChI Key： MOYXPFJKAPAOTR-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC2=CC=C(C(=N)N)N=C21

Computed Properties

• Exact Mass: 225.0469032g/mol
• Monoisotopic Mass: 225.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Additional information on 8-Fluoroquinoline-2-carboximidamide hydrochloride

8-Fluoroquinoline-2-carboximidamide Hydrochloride (CAS No. 1179359-70-6): An Overview of Its Properties and Applications

8-Fluoroquinoline-2-carboximidamide hydrochloride (CAS No. 1179359-70-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

8-Fluoroquinoline-2-carboximidamide hydrochloride is a derivative of quinoline, a heterocyclic aromatic compound with a wide range of biological activities. The presence of the fluorine atom at the 8-position and the carboximidamide group at the 2-position imparts distinct chemical and biological properties to this molecule. The fluorine substitution enhances the lipophilicity and metabolic stability of the compound, while the carboximidamide group contributes to its reactivity and binding affinity to various biological targets.

The molecular formula of 8-Fluoroquinoline-2-carboximidamide hydrochloride is C₁₀H₈ClFN₃, with a molecular weight of approximately 234.64 g/mol. It is a white crystalline solid that is soluble in water and common organic solvents such as methanol and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 8-Fluoroquinoline-2-carboximidamide hydrochloride has been reported in several studies, with various methods being developed to optimize yield and purity. One common approach involves the reaction of 8-fluoroquinoline-2-carboxylic acid with ammonia or an amine derivative to form the carboximidamide intermediate, followed by treatment with hydrochloric acid to obtain the final product.

A detailed synthetic route involves the following steps:

1. Nitration of 8-fluoroquinoline to form 8-fluoroquinoline-2-nitroso.
2. Reduction of the nitroso group to an amino group using a reducing agent such as iron powder in acidic medium.
3. Cyclization of the amino group with formamide to form the carboximidamide intermediate.
4. Treatment with hydrochloric acid to obtain the hydrochloride salt.

This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production for both research and commercial purposes.

Biological Activities and Applications

8-Fluoroquinoline-2-carboximidamide hydrochloride has been investigated for its potential therapeutic applications in various fields, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have highlighted its promising properties in these areas:

• Antimicrobial Activity: Research has shown that 8-Fluoroquinoline-2-carboximidamide hydrochloride exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. Its mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in DNA replication. This makes it a potential candidate for developing new antibiotics to combat drug-resistant bacterial strains.
• Anticancer Activity: Studies have demonstrated that 8-Fluoroquinoline-2-carboximidamide hydrochloride possesses significant anticancer properties, particularly against breast cancer cells. It has been shown to induce apoptosis (programmed cell death) by targeting key signaling pathways involved in cell proliferation and survival. Additionally, it exhibits low toxicity towards normal cells, making it a promising lead compound for further drug development.
• Anti-inflammatory Activity: The compound has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Clinical Trials and Future Prospects

The promising preclinical results of 8-Fluoroquinoline-2-carboximidamide hydrochloride have led to its evaluation in early-stage clinical trials. Initial clinical studies have shown favorable safety profiles and pharmacokinetic properties, paving the way for further investigation in larger patient populations.

Ongoing research aims to optimize the formulation and delivery methods of this compound to enhance its therapeutic efficacy while minimizing side effects. Additionally, efforts are being made to identify novel targets and mechanisms through which this compound exerts its biological activities, which could lead to new therapeutic applications beyond its current scope.

In conclusion, 8-Fluoroquinoline-2-carboximidamide hydrochloride (CAS No. 1179359-70-6) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in various therapeutic areas. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential clinical uses.